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Compound of Interest

Compound Name: Fluvastatin sodium monohydrate

Cat. No.: B15136119

For Researchers, Scientists, and Drug Development Professionals

Fluvastatin sodium stands as the first fully synthetic 3-hydroxy-3-methylglutaryl-coenzyme A
(HMG-CoA) reductase inhibitor, commonly known as a statin.[1][2] It is a water-soluble
cholesterol-lowering agent primarily used in the treatment of hypercholesterolemia and in the
prevention of cardiovascular diseases.[3][4] As a racemic mixture of two enantiomers, its
therapeutic activity is primarily attributed to the (3R,5S) form.[1] This guide provides an in-depth
analysis of the core physicochemical properties of Fluvastatin sodium monohydrate, offering
critical data and methodologies for professionals in drug development and research.

Chemical and Molecular Identity

Fluvastatin sodium is chemically designated as sodium (z)-(3R,5S,6E)-7-[3-(4-fluorophenyl)-1-
isopropyl-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate.[1] Its identity is defined by several key
parameters summarized below.

Table 1: General Physicochemical Properties of Fluvastatin Sodium
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Property Value Reference

sodium (E,3R,5S)-7-[3-(4-

fluorophenyl)-1-propan-2-
IUPAC Name _ _ [51[6]
ylindol-2-yl]-3,5-dihydroxyhept-

6-enoate
CAS Number 93957-55-2 [1][6]
Molecular Formula C24H25FNNaOa4 [6]
Molecular Weight 433.46 g/mol [2][5]

White to pale yellow or tan
Appearance . . [21[51[7]
powder; crystalline solid

Hygroscopicity Hygroscopic in nature [5]

Solubility and Partitioning Characteristics

The solubility of Fluvastatin sodium is a critical factor for its formulation and bioavailability. It is
soluble in water and various organic solvents.[5]

Table 2: Solubility Data for Fluvastatin Sodium

Solvent Solubility Reference
Water =9 mg/mL; 30 mg/mL [2][8]
Methanol Soluble [2]

Ethanol Soluble; ~0.5 mg/mL [51[7]
DMSO Soluble; ~10 mg/mL [21[7]
Dimethylformamide (DMF) ~10 mg/mL [7]

Phosphate-Buffered Saline

~0.2 mg/mL [7]
(PBS, pH 7.2)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.
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e LogP: 4.5[5]

Physical and Thermal Properties

The thermal behavior and acidic properties of Fluvastatin sodium monohydrate are essential
for understanding its stability and processing.

Table 3: Thermal and Acid-Base Properties

Property Value Reference
Melting Point 194-197 °C [21[5][9]1[10]
pKa 4.5 (estimated) [5]

Solid-State Characterization: Hydrates and
Polymorphism

Fluvastatin sodium exhibits polymorphism and can exist in various hydrated states, which
significantly influences its dissolution and stability.[1][11] The monohydrate form is a well-
characterized state.

e Form | (Monohydrate): Identified as a monohydrate with a water content of approximately
4%. This form demonstrates good crystallinity.[1]

o Form Il (Hydrate): The USP reference standard has been identified as a different crystalline
hydrate form, designated as "form I1".[1]

o Other Hydrates: The existence of numerous hydrated states has been reported, including
hemihydrate (~2% water), dihydrate (~7-8% water), and trihydrate (~11-13% water), among
others.[11]

The presence of water can cause deviations in the characteristic peaks observed in X-ray
powder diffraction (XRPD) patterns.[1] The USP monograph specifies that the water content of
the reference standard should not exceed 4%.[1]
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Mechanism of Action: HMG-CoA Reductase
Inhibition

Fluvastatin functions by competitively inhibiting the HMG-CoA reductase enzyme.[12][13] This
enzyme catalyzes the conversion of HMG-CoA to mevalonate, which is the rate-limiting step in
the hepatic synthesis of cholesterol.[13][14] The inhibition of this pathway reduces the
intracellular cholesterol concentration in the liver. This reduction stimulates the upregulation of

LDL-receptor expression on the surface of hepatocytes, which in turn increases the clearance
of LDL cholesterol from the bloodstream.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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